Cas no 1869165-55-8 (2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid)

• Product Name: 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid
• CAS No: 1869165-55-8
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• MDL: MFCD32165505
• CID: 5619460
• PubChem ID: 130599015
• Update Time: 2025-05-21

2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid
• 1869165-55-8
• EN300-2853827

• MDL： MFCD32165505
• Inchi： 1S/C7H10N4O3/c1-4(12)8-6(7(13)14)5-3-11(2)10-9-5/h3,6H,1-2H3,(H,8,12)(H,13,14)
• InChI Key： AOFWSCJHPUUWGH-UHFFFAOYSA-N
• SMILES： OC(C(C1=CN(C)N=N1)NC(C)=O)=O

Computed Properties

• Exact Mass: 198.07529019g/mol
• Monoisotopic Mass: 198.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 97.1Ų

Additional information on 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid

Comprehensive Overview of 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid (CAS No. 1869165-55-8)

The compound 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid (CAS No. 1869165-55-8) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive structure, featuring an acetamido group and a 1-methyl-1H-1,2,3-triazole moiety, makes it a valuable building block for the synthesis of biologically active compounds. Researchers are particularly interested in its potential applications as a peptide mimetic or as a scaffold for designing novel enzyme inhibitors.

In recent years, the demand for heterocyclic compounds like 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid has surged due to their versatility in pharmaceutical development. The 1,2,3-triazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, which is crucial for drug-receptor interactions. This compound’s acetic acid derivative further enhances its solubility, making it suitable for aqueous-based biological assays. These properties align with current trends in fragment-based drug design and click chemistry, which are hot topics in modern drug discovery.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid?" The synthesis typically involves the cycloaddition of an azide and an alkyne, followed by functional group modifications to introduce the acetamido and acetic acid groups. This method is favored due to its high yield and compatibility with green chemistry principles, which are increasingly important in sustainable pharmaceutical manufacturing.

Another area of interest is the compound’s potential role in glycobiology. The acetamido group resembles the N-acetyl moiety found in many carbohydrates, suggesting possible applications in the study of glycosylation processes or the development of glycomimetics. This connection to biomolecular recognition makes it a subject of ongoing research, especially in the context of cancer therapeutics and immunomodulation, which are highly searched topics in scientific literature.

From a commercial perspective, 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid is available through specialized chemical suppliers, often listed under its CAS number 1869165-55-8. Researchers looking for high-purity reagents or custom synthesis services frequently inquire about its availability and pricing. The compound’s stability under standard storage conditions (typically at room temperature or refrigerated) adds to its practicality for laboratory use.

In summary, 2-acetamido-2-(1-methyl-1H-1,2,3-triazol-4-yl)acetic acid represents a promising candidate for diverse applications in drug discovery and biochemical research. Its structural features, synthetic accessibility, and relevance to cutting-edge scientific inquiries ensure its continued prominence in the chemical and pharmaceutical industries. As interest in targeted therapies and small-molecule probes grows, this compound is likely to remain a focal point for innovation.